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Compound of Interest

Compound Name: p-(1-Adamantyl)toluene

Cat. No.: B072711

Essential Safety and Handling Guide for p-(1-
Adamantyl)toluene

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling p-(1-
Adamantyl)toluene in a laboratory setting. The following procedural guidance is based on the
known hazards of its structural analogs, toluene and adamantane, in the absence of a
comprehensive Safety Data Sheet (SDS) for p-(1-Adamantyl)toluene itself.

Hazard Assessment and Personal Protective
Equipment (PPE)

While specific toxicity data for p-(1-Adamantyl)toluene is limited, its structure—a toluene
molecule substituted with an adamantyl group—suggests a hazard profile influenced by both
components. Toluene is a flammable liquid and can cause skin irritation, while adamantane is a
combustible solid. A GHS classification indicates that p-(1-Adamantyl)toluene may cause
long-lasting harmful effects to aquatic life[1]. Therefore, a cautious approach to handling is
essential.

Engineering Controls:
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e Always handle p-(1-Adamantyl)toluene in a certified chemical fume hood to minimize
inhalation exposure.

» Ensure an emergency eyewash station and safety shower are readily accessible.
Personal Protective Equipment (PPE):

o Eye and Face Protection: Wear chemical safety goggles and a face shield where splashing
is possible.

e Hand Protection: Chemical-resistant gloves are mandatory. Nitrile or Viton® gloves are
recommended based on the hazards of toluene.[2] Discard and replace gloves immediately if
they become contaminated.

o Body Protection: A flame-retardant lab coat, fully buttoned, is required. For larger quantities
or operations with a higher risk of splashing, a chemical-resistant apron should be worn over
the lab coat.

» Respiratory Protection: If working outside of a fume hood is unavoidable, a NIOSH-approved
respirator with organic vapor cartridges is necessary.

Operational Plan: Step-by-Step Handling
Procedures

e Preparation:

o Designate a specific area within a chemical fume hood for handling p-(1-
Adamantyl)toluene.

o Assemble all necessary equipment and reagents before starting.
o Ensure all containers are properly labeled.
« Handling:

o Since p-(1-Adamantyl)toluene is a solid at room temperature, use a spatula or scoop for
transfers.[3]
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o Avoid generating dust, as adamantane derivatives can form explosive dust mixtures.

o If heating is required, use a controlled heating source such as a heating mantle or a sand
bath. Avoid open flames.

o Keep containers tightly closed when not in use.

e Spill Management:

o In case of a small spill, absorb the material with an inert, dry substance like sand or
vermiculite.

o Collect the absorbed material into a sealed, labeled container for hazardous waste
disposal.

o For larger spills, evacuate the area and contact your institution's environmental health and
safety (EHS) department.

Disposal Plan
All waste containing p-(1-Adamantyl)toluene must be treated as hazardous waste.
» Waste Collection:

o Collect all solid waste (e.g., contaminated gloves, paper towels, and excess reagent) in a
designated, sealed, and clearly labeled hazardous waste container.

o Collect liquid waste solutions containing p-(1-Adamantyl)toluene in a separate, sealed,
and labeled container.

» Container Management:

o Do not mix with other waste streams unless explicitly permitted by your institution's EHS
guidelines.

o Store waste containers in a cool, dry, and well-ventilated secondary containment area,
away from incompatible materials.
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» Final Disposal:

o Arrange for pickup and disposal through your institution's certified hazardous waste
management provider.

o Never dispose of p-(1-Adamantyl)toluene down the drain or in regular trash.

Quantitative Data Summary

The following table summarizes the known physical and chemical properties of p-(1-
Adamantyl)toluene.

Property Value

CAS Number 1459-55-8

Molecular Formula Ci7H22

Molecular Weight 226.36 g/mol

Appearance White to off-white solid

Melting Point 99-101°C

Boiling Point 329.5 £ 12.0 °C (Predicted)
Density 1.054 + 0.06 g/cm3 (Predicted)

Insoluble in water (1.4E-4 g/L at 25 °C,

Solubility
Calculated)[1]

Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of p-(1-
Adamantyl)toluene from receipt to disposal.
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Caption: Workflow for the safe handling of p-(1-Adamantyl)toluene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b072711?utm_src=pdf-custom-synthesis
http://ww.chemblink.com/products/1459-55-8.htm
http://ww.chemblink.com/products/1459-55-8.htm
http://ww.chemblink.com/products/1459-55-8.htm
https://www.ccohs.ca/oshanswers/chemicals/chem_profiles/toluene.html
https://www.osha.gov/sites/default/files/2022-01/Toluene%20SDS%20Answer%20Key.pdf
https://www.benchchem.com/product/b072711#personal-protective-equipment-for-handling-p-1-adamantyl-toluene
https://www.benchchem.com/product/b072711#personal-protective-equipment-for-handling-p-1-adamantyl-toluene
https://www.benchchem.com/product/b072711#personal-protective-equipment-for-handling-p-1-adamantyl-toluene
https://www.benchchem.com/product/b072711#personal-protective-equipment-for-handling-p-1-adamantyl-toluene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b072711?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072711?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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